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Compound of Interest

Compound Name: 3-Chloro-6-cyclohexylpyridazine

CAS No.: 105538-78-1

Cat. No.: B3375066

Get Quote

Technical Guide for Medicinal Chemistry & Drug Development

Executive Summary: The Pyridazine Scaffold
3-Chloro-6-cyclohexylpyridazine (CAS: 105538-78-1) represents a critical building block in

the synthesis of bioactive heterocyclic compounds. The pyridazine core serves as a bioisostere

for phenyl or pyridine rings, offering unique hydrogen-bonding potential (via N-N lone pairs) and

altered metabolic stability. The 3-chloro substituent acts as a versatile electrophilic handle for

nucleophilic aromatic substitution (SNAr) or metal-catalyzed cross-couplings, while the 6-

cyclohexyl moiety introduces significant lipophilicity and steric bulk, often exploited to fill

hydrophobic pockets in target proteins (e.g., COX/LOX inhibitors, GABA antagonists).

This guide provides a rigorous physicochemical characterization protocol, moving beyond

simple identification to in-depth structural and thermodynamic profiling required for IND-

enabling studies.
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Before physicochemical profiling, the structural integrity of the compound must be validated to

ensure data accuracy.

Table 1: Chemical Identity

Property Specification

IUPAC Name 3-Chloro-6-cyclohexylpyridazine

CAS Number 105538-78-1

Molecular Formula C₁₀H₁₃ClN₂

Molecular Weight 196.68 g/mol

SMILES ClC1=NN=C(C2CCCCC2)C=C1

| Physical State | Crystalline Solid (White to Off-White) |

Spectroscopic Signatures
The following spectroscopic data points are theoretical baselines derived from validated

pyridazine analogs (e.g., 3-chloro-6-methylpyridazine, 3-chloro-6-phenylpyridazine).

¹H-NMR (400 MHz, CDCl₃):

Aromatic Region: Two doublets characteristic of the pyridazine ring protons.

~7.45 ppm (d, 1H, H-4)

~7.30 ppm (d, 1H, H-5)

Aliphatic Region: Distinct cyclohexyl multiplets.

~2.90 ppm (tt, 1H, methine CH attached to pyridazine ring).

~1.20–2.00 ppm (m, 10H, remaining cyclohexyl protons).

¹³C-NMR (100 MHz, CDCl₃):
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Pyridazine Carbons: Three quaternary carbons (C-Cl, C-Cyclohexyl) and two methine

carbons. Signals expected at

~165 (C-6), 155 (C-3), 128 (C-4), 125 (C-5).

Mass Spectrometry (LC-MS/ESI):

Parent Ion: [M+H]⁺ = 197.08 Da.

Isotope Pattern: Distinct 3:1 ratio for [M] : [M+2] (197 : 199) confirms the presence of a

single Chlorine atom.

Physicochemical Characterization Protocols
This section details the experimental workflows to determine the thermodynamic and solution-

state properties of the compound.

Thermodynamic Analysis (Solid State)
Understanding the solid-state form is crucial for formulation and stability.

Protocol: Differential Scanning Calorimetry (DSC)

Objective: Determine Melting Point (MP) and Polymorphic Purity.

Method:

Weigh 2–4 mg of sample into a Tzero aluminum pan.

Equilibrate at 25°C.

Ramp 10°C/min to 200°C under N₂ purge (50 mL/min).

Expected Result: A sharp endothermic peak corresponding to melting.

Predicted MP:65°C – 85°C. (Note: The cyclohexyl group disrupts the planar

-stacking seen in phenyl analogs (MP ~117°C), likely lowering the melting point).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3375066?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol: Thermogravimetric Analysis (TGA)

Objective: Assess thermal stability and volatile content (solvates).

Method: Ramp 10°C/min from ambient to 350°C.

Criteria: < 0.5% weight loss before MP indicates an anhydrous, non-solvated form.

Decomposition onset (

) is expected > 200°C.

Solution State Properties
The 6-cyclohexyl group drastically alters solubility compared to the parent pyridazine.

Table 2: Predicted Solution Properties

Property Value (Predicted) Context

LogP (Octanol/Water) 3.5 – 3.8

Highly Lipophilic. The
cyclohexyl group adds ~3
log units vs. methyl.

Water Solubility < 10 µg/mL

Poorly soluble; requires co-

solvents (DMSO, PEG400) for

bioassays.

| pKa (Conjugate Acid) | ~2.0 – 2.5 | Weakly basic. Protonation occurs at N-2. The electron-

withdrawing Cl reduces basicity compared to pyridazine (pKa 2.3). |

Experimental Workflow: LogP Determination (Shake-Flask Method)

Saturation: Dissolve compound in octanol-saturated water and water-saturated octanol.

Equilibrium: Shake for 24 hours at 25°C.

Analysis: Separate phases and quantify concentration via HPLC-UV (

~270 nm).
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Calculation:

.

Stability & Reactivity Profile
The 3-chloro position is the chemically active site. Stability studies must focus on hydrolysis

and nucleophilic displacement.

Reactivity Logic
The pyridazine ring is electron-deficient (similar to pyridine but more pronounced due to two

nitrogens).

Nucleophilic Aromatic Substitution (SNAr): The Chloride at C-3 is activated. It is susceptible

to displacement by strong nucleophiles (amines, thiols, alkoxides), especially under basic

conditions or elevated temperatures.

Hydrolysis: Under acidic conditions (e.g., 1N HCl, reflux), the chloro group may hydrolyze to

form the pyridazinone derivative (3-hydroxy-6-cyclohexylpyridazine), though this is slow.

Forced Degradation Protocol
To validate stability for storage:

Acid Stress: 0.1 N HCl, 60°C, 24h

Analyze for hydrolysis (M+H = 179).

Base Stress: 0.1 N NaOH, 60°C, 24h

Analyze for SNAr hydrolysis product.

Oxidative Stress: 3% H₂O₂, RT, 24h

Analyze for N-oxide formation (M+16).

Visualization of Characterization Workflow
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Caption: Logical workflow for the isolation and sequential characterization of the target

compound.
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Caption: Primary reactivity pathways for 3-Chloro-6-cyclohexylpyridazine under stress or

synthetic application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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